![molecular formula C19H24N4O5 B5705938 N-1,3-benzodioxol-5-yl-3-{[(cyclohexylamino)(oxo)acetyl]hydrazono}butanamide](/img/structure/B5705938.png)
N-1,3-benzodioxol-5-yl-3-{[(cyclohexylamino)(oxo)acetyl]hydrazono}butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-benzodioxol-5-yl-3-{[(cyclohexylamino)(oxo)acetyl]hydrazono}butanamide, also known as BDB, is a novel chemical compound that has garnered attention in the scientific community due to its potential applications in research. BDB belongs to the class of benzodioxole derivatives and is structurally similar to other psychoactive substances such as MDMA and MDA. However, BDB has unique properties that make it a promising candidate for scientific research.
Mechanism of Action
N-1,3-benzodioxol-5-yl-3-{[(cyclohexylamino)(oxo)acetyl]hydrazono}butanamide acts as a potent serotonin releaser, causing an increase in the levels of serotonin in the brain. This increase in serotonin levels is thought to be responsible for the psychoactive effects of this compound, including feelings of euphoria and increased sociability. This compound also has effects on other neurotransmitters, including dopamine and norepinephrine, which may contribute to its overall effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on the body. These effects include an increase in heart rate, blood pressure, and body temperature. This compound also causes the release of hormones such as cortisol and prolactin. The effects of this compound on the body are similar to those of other psychoactive substances such as MDMA and MDA.
Advantages and Limitations for Lab Experiments
N-1,3-benzodioxol-5-yl-3-{[(cyclohexylamino)(oxo)acetyl]hydrazono}butanamide has several advantages for use in scientific research. It is a potent serotonin releaser, making it useful for studying the role of serotonin in the brain. This compound is also structurally similar to other psychoactive substances, making it a useful tool for studying the effects of these substances. However, this compound has limitations for use in lab experiments. Its synthesis is complex and requires specialized equipment, and it is not widely available for research purposes.
Future Directions
There are several future directions for research on N-1,3-benzodioxol-5-yl-3-{[(cyclohexylamino)(oxo)acetyl]hydrazono}butanamide. One area of interest is the potential use of this compound in the treatment of psychiatric disorders such as depression and anxiety. Further research is needed to determine the safety and efficacy of this compound for these applications. Another area of interest is the study of the long-term effects of this compound on the brain and body. Finally, research is needed to develop new synthesis methods for this compound that are more efficient and cost-effective.
Synthesis Methods
The synthesis of N-1,3-benzodioxol-5-yl-3-{[(cyclohexylamino)(oxo)acetyl]hydrazono}butanamide involves the reaction of 3,4-methylenedioxyphenyl-2-nitropropene with cyclohexylamine and acetic anhydride. The resulting product is then purified using column chromatography. The synthesis of this compound is a complex process that requires a high level of expertise and specialized equipment.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-3-{[(cyclohexylamino)(oxo)acetyl]hydrazono}butanamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have effects on the central nervous system, including the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. These effects have led to studies on the potential use of this compound in the treatment of depression, anxiety, and other psychiatric disorders.
properties
IUPAC Name |
N'-[(E)-[4-(1,3-benzodioxol-5-ylamino)-4-oxobutan-2-ylidene]amino]-N-cyclohexyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O5/c1-12(22-23-19(26)18(25)21-13-5-3-2-4-6-13)9-17(24)20-14-7-8-15-16(10-14)28-11-27-15/h7-8,10,13H,2-6,9,11H2,1H3,(H,20,24)(H,21,25)(H,23,26)/b22-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRZPPBYGCHYMIL-WSDLNYQXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C(=O)NC1CCCCC1)CC(=O)NC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C(=O)NC1CCCCC1)/CC(=O)NC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.